Cas no 64120-50-9 (2-Propanol, 1-(5-chloro-2-methoxyphenoxy)-)

• Product Name: 2-Propanol, 1-(5-chloro-2-methoxyphenoxy)-
• CAS No: 64120-50-9
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• CID: 1670367
• PubChem ID: 21423649
• Update Time: 2025-04-21

2-Propanol, 1-(5-chloro-2-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(5-chloro-2-methoxyphenoxy)-
• 64120-50-9
• DTXSID301267513

• Inchi： 1S/C10H13ClO3/c1-7(12)6-14-10-5-8(11)3-4-9(10)13-2/h3-5,7,12H,6H2,1-2H3
• InChI Key： BXWMRQINKAXYBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OCC(C)O)OC

Computed Properties

• Exact Mass: 216.05539
• Monoisotopic Mass: 216.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69